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Compound of Interest

Compound Name: 1-(2-Iodoethyl)-4-octylbenzene

Cat. No.: B019508 Get Quote

Essential Safety and Handling Guide for 1-(2-
Iodoethyl)-4-octylbenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for 1-(2-Iodoethyl)-4-
octylbenzene (CAS No. 162358-07-8), a key intermediate in various organic syntheses.

Adherence to these protocols is essential for ensuring laboratory safety and regulatory

compliance.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-(2-Iodoethyl)-4-octylbenzene is

provided in the table below for quick reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b019508?utm_src=pdf-interest
https://www.benchchem.com/product/b019508?utm_src=pdf-body
https://www.benchchem.com/product/b019508?utm_src=pdf-body
https://www.benchchem.com/product/b019508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C16H25I

Molecular Weight 344.27 g/mol [1]

Appearance Oil[1]

Boiling Point 367.9°C at 760 mmHg[2]

Density ~1.3 g/cm³[2]

Flash Point 152.8°C

Hazard Identification and Safety Precautions
Based on available safety data, 1-(2-Iodoethyl)-4-octylbenzene is classified with the following

hazards.

Hazard Statement GHS Classification Precautionary Statements

H302: Harmful if swallowed
Acute Toxicity, Oral (Category

4)

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

May cause respiratory irritation
Specific target organ toxicity —

single exposure (Category 3)

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Signal Word: Warning[3]

While comprehensive toxicological properties have not been thoroughly investigated, it is

crucial to handle this compound with care, assuming it may have other potential hazards.[1]

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.capotchem.com/doc/msds_162358-07-8.do
https://www.capotchem.com/doc/msds_162358-07-8.do
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.benchchem.com/product/b019508?utm_src=pdf-body
https://www.bldpharm.com/products/162358-07-8.html
https://www.bldpharm.com/products/162358-07-8.html
https://www.bldpharm.com/products/162358-07-8.html
https://www.capotchem.com/doc/msds_162358-07-8.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A multi-layered approach to personal protection is mandatory when handling 1-(2-Iodoethyl)-4-
octylbenzene.

Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical splash goggles and

a face shield

Protects against splashes and

vapors.

Hand Protection Butyl or Neoprene gloves

Nitrile gloves offer poor

resistance to halogenated

hydrocarbons and are not

recommended for prolonged

contact.[2][4]

Body Protection
Chemical-resistant lab coat or

apron

Provides a barrier against

spills and contamination.

Respiratory Protection

Use in a certified chemical

fume hood. If not possible, a

respirator with appropriate

cartridges (e.g., OV/AG/P99) is

necessary.[1]

Minimizes inhalation of vapors.

Experimental Workflow and Handling Protocol
The following diagram outlines the standard operating procedure for the safe handling of 1-(2-
Iodoethyl)-4-octylbenzene from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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